Cas no 482-76-8 (1-Isoquinolinemethanol,a-(3,4-dimethoxyphenyl)-6,7-dimethoxy-)

• Product Name: 1-Isoquinolinemethanol,a-(3,4-dimethoxyphenyl)-6,7-dimethoxy-
• CAS No: 482-76-8
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• CID: 330498
• Update Time: 2025-04-19

1-Isoquinolinemethanol,a-(3,4-dimethoxyphenyl)-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinemethanol,a-(3,4-dimethoxyphenyl)-6,7-dimethoxy-
• (6,7-dimethoxyisoquinolin-1-yl)-(3,4-dimethoxyphenyl)methanol
• alpha-(3,4-dimethoxyphenyl)-6,7-dimethoxyisoquinoline-1-methanol
• (6,7-dimethoxyisoquinolin-1-yl)(3,4-dimethoxyphenyl)methanol

• Inchi： 1S/C20H21NO5/c1-23-15-6-5-13(10-16(15)24-2)20(22)19-14-11-18(26-4)17(25-3)9-12(14)7-8-21-19/h5-11,20,22H,1-4H3
• InChI Key： JJZIJKXUHDFVGX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)OC)OC)C1C2C=C(C(=CC=2C=CN=1)OC)OC

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8